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Compound Name: Cerium-141

Cat. No.: B085116

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cerium-141 (**1Ce) is a radioisotope of the element cerium, notable for its moderate half-life
and its decay characteristics, which have made it a subject of interest in various research
applications. This technical guide provides a comprehensive overview of the nuclear properties
of 141Ce, with a focus on its half-life and detailed decay scheme. The information presented
herein is intended to serve as a valuable resource for professionals in research, science, and
drug development who may utilize or encounter this isotope in their work.

Physical and Nuclear Properties

Cerium-141 is an artificially produced radioisotope. It possesses 58 protons and 83 neutrons.
The study of 1#1Ce is primarily for academic and research purposes, as it currently has no
major practical, medical, or industrial applications.[1]

Quantitative Data Summary

The key nuclear and decay properties of Cerium-141 are summarized in the table below for
easy reference and comparison.
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Property Value and Units
Half-life (T%2) 32.505 (10) daysl[1]
Decay Mode Beta-minus (7)[2][3]
Parent Nuclide 141 a (via B~ decay)[2]
Daughter Nuclide Pr[3][4]

Beta Decay Energy (Q) 580.4 (11) keV][5]
Spin and Parity 7/2-[2]

Decay Scheme of Cerium-141

Cerium-141 undergoes beta-minus decay, transforming into Praseodymium-141 (*41Pr).[2][3]
This process involves the conversion of a neutron within the 141Ce nucleus into a proton, with
the simultaneous emission of a beta particle (an electron) and an electron antineutrino.[4]

The decay of *1Ce proceeds through two primary branches:
e A beta transition to the ground state of 141Pr.
» A beta transition to an excited nuclear state of *Pr at 145.4433 keV.[5]

The excited *1Pr nucleus subsequently de-excites to its ground state by emitting a gamma-ray.

Decay Data

The following table details the energies, probabilities, and nature of the beta transitions and the
subsequent gamma emission in the decay of Cerium-141.
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Probability per 100

Radiation Type Transition Energy (keV) S
ecays
41Ce — 41Pr (145
Beta (B-) 435.0 (11)[5] 69.97 (44)[5]
keV level)
41Ce — *Pr (ground
Beta (B-) 580.4 (11)[5] 30.03 (44)[5]

state)

141Pr (145 keV level -
Gamma (y) 145.4433 (14)[5] 48.0 (approx.)[6][7]
ground state)

Decay Scheme Visualization

The decay pathway of Cerium-141 can be visualized as a logical flow from the parent nuclide
to the stable daughter nuclide, including the intermediate excited state.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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